Cas no 186519-92-6 (4-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carboxylic acid)

• Product Name: 4-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carboxylic acid
• CAS No: 186519-92-6
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD11518908
• CID: 114833
• PubChem ID: 22460866
• Update Time: 2025-04-18

4-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxylicacid, 4-chloro-
• 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carloxylic acid
• 4-chloro-7H-pyrrolo[2
• LRWDLEGXXQAORM-UHFFFAOYSA-N
• PubChem14909
• CC0231
• RP08963
• PB16390
• AB0023045
• ST1191217
• W4029
• A813053
• 519C926
• 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic
• 186519-92-6
• AKOS028109307
• SY006991
• SCHEMBL155227
• Z1198329532
• DTXSID00625777
• EN300-152527
• MFCD11518908
• AKOS006325572
• DS-10815
• 4-chloranyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• FT-0650224
• W-206353
• 4-CHLORO-7H-PYRROLO[2,3-D]PYRIMIDINE-5-CARBOXYLICACID
• AMY23528
• CS-D0027
• 4-Chloro-7H-pyrrolo-[2,3-d]pyrimidine-5-carboxylic acid
• DB-065568
• 4-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carboxylic acid

• MDL： MFCD11518908
• Inchi： 1S/C7H4ClN3O2/c8-5-4-3(7(12)13)1-9-6(4)11-2-10-5/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： LRWDLEGXXQAORM-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C(=O)O

Computed Properties

• Exact Mass: 196.99900
• Monoisotopic Mass: 196.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 1.2

Experimental Properties

• Density: 1.751
• Refractive Index: 1.762
• PSA: 78.87000
• LogP: 1.30950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines